4-Chloro-2'-methoxybenzophenone
Overview
Description
4-Chloro-2’-methoxybenzophenone is a chemical compound with the molecular formula C14H11ClO2 . It has a molecular weight of 246.69 .
Synthesis Analysis
The synthesis of similar compounds, such as 4-chloro-4’-ethoxybenzophenone, has been achieved via Friedel-Crafts acylation . This involves the reaction of an aromatic compound with an acyl chloride in the presence of a Lewis acid such as AlCl3 .Molecular Structure Analysis
The molecular structure of 4-Chloro-2’-methoxybenzophenone consists of a benzene ring substituted with a chloro group at the 4th position and a methoxy group at the 2nd position .Scientific Research Applications
Analytical Method Development
- Detection in Human Serum: A study developed a new analytical method using dispersive liquid-liquid microextraction and liquid chromatography tandem mass spectrometry for detecting benzophenone-3 and its metabolites, including 2-hydroxy-4-methoxybenzophenone, in human serum (Tarazona, Chisvert, & Salvador, 2013).
- Water Sample Analysis: An extraction and determination process using liquid chromatography-tandem mass spectrometry was presented for analyzing hydroxylated benzophenone UV absorbers, including 2-hydroxy-4-methoxybenzophenone, in environmental water samples (Negreira et al., 2009).
Plant Growth Regulation
- Impact on Plant Growth: A study on 4-methoxybenzophenones revealed their diverse effects on plant growth, including inhibition of growth and disturbances in phototropism or geotropism (Yamada et al., 1974).
Synthesis and Catalysis
- Green Synthesis Method: A method for the green synthesis of 4-methoxybenzophenone using benzoic acid catalyzed by tungstophosphoric acid supported on MCM-41 was established, demonstrating high conversion rates and selectivity (Zhang et al., 2015).
- Catalytic and Mechanistic Study: An investigation into the Friedel-Crafts benzoylation of anisole with benzoic anhydride in ionic liquids using zeolite catalysts was conducted, significantly impacting the reaction rates (Hardacre et al., 2004).
Environmental Impact and Stability
- Stability in Chlorinated Water: A study examined the stability of UV filters, including 2-hydroxy-4-methoxybenzophenone, in chlorinated water, identifying halogenated by-products via gas chromatography-mass spectrometry (Negreira et al., 2008).
- Transformation Mechanism in Disinfection: Research disclosed new products from free chlorine-promoted disinfection of benzophenone-4 (2-hydroxy-4-methoxybenzophenone-5-sulfonic acid), elucidating possible transformation routes (Xiao et al., 2013).
Electrical Properties in Organic Polymers
- Electrical Conductivity in Polymers: A study focused on the electrical properties of organic polymers derived from 2-hydroxy-4-methoxybenzophenone, providing insights into their semiconducting nature and activation energies (Kale & Gurnule, 2012).
Toxicology and Exposure
- **ReproductiveToxicity Review:** A systematic review examined the reproductive toxicity of benzophenone-3 (hydroxy-4-methoxybenzophenone), with findings suggesting potential endocrine-disrupting effects and altered estrogen-testosterone balance (Ghazipura et al., 2017).
Radical Reactions and Spin Dynamics
- Magnetic Field Effects on Radical Reactions: Research on magnetic field effects and spin dynamics in radical reactions included studies on the photoreduction of 4-methoxybenzophenone, contributing to the understanding of radical pair mechanisms (Hayashi et al., 2001).
Disinfection By-Products
- Halogenated By-Products in Disinfection: A study on the transformation mechanism of benzophenone-4 in chlorination disinfection identified several halogenated by-products, highlighting the environmental and health implications of such transformations (Xiao et al., 2013).
Mechanism of Action
properties
IUPAC Name |
(4-chlorophenyl)-(2-methoxyphenyl)methanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11ClO2/c1-17-13-5-3-2-4-12(13)14(16)10-6-8-11(15)9-7-10/h2-9H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVPWEGLTHSCSLJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(=O)C2=CC=C(C=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11ClO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20507122 | |
Record name | (4-Chlorophenyl)(2-methoxyphenyl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20507122 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.69 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
78589-10-3 | |
Record name | (4-Chlorophenyl)(2-methoxyphenyl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20507122 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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